Cas no 1250254-02-4 (1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol)

• Product Name: 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol
• CAS No: 1250254-02-4
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 4564638
• PubChem ID: 62668957
• Update Time: 2025-05-21

1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)cyclopropan-1-ol
• 1-(4-bromo-2-fluorophenyl)cyclopropanol
• F12141
• 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol

• Inchi： 1S/C9H8BrFO/c10-6-1-2-7(8(11)5-6)9(12)3-4-9/h1-2,5,12H,3-4H2
• InChI Key： FCDZFCRLEFRQNA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1(CC1)O

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol

Introduction to 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol (CAS No. 1250254-02-4)

The compound 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol, identified by the CAS registry number CAS No. 1250254-02-4, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of cyclopropane derivatives, which have gained significant attention in recent years due to their intriguing chemical properties and versatility in synthetic chemistry.

The molecular structure of 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol consists of a cyclopropane ring attached to a phenyl group that is substituted with bromine and fluorine atoms at the 4 and 2 positions, respectively. The hydroxyl group (-OH) is located on the cyclopropane ring, making it a secondary alcohol. This specific substitution pattern imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and applications.

Recent studies have highlighted the potential of cyclopropane derivatives like 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol in drug discovery and development. The compact and strained structure of the cyclopropane ring contributes to its reactivity, making it an attractive component in medicinal chemistry. For instance, this compound has been explored as a building block for constructing bioactive molecules with potential anti-inflammatory, antiviral, or anticancer properties.

In addition to its role in pharmaceutical research, 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol has also found applications in materials science. The presence of halogen substituents (bromine and fluorine) enhances the molecule's stability and reactivity under certain conditions, making it suitable for use as an intermediate in the synthesis of advanced materials such as polymers or surfactants.

From a synthetic perspective, the preparation of 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have developed efficient methodologies for its synthesis, including coupling reactions, oxidation-reduction processes, and ring-forming reactions. These advancements have significantly improved the accessibility of this compound for both academic and industrial purposes.

The physical properties of 1-(4-Bromo-2-fluorophenyl)cyclopropan-1-ol, such as its melting point, boiling point, solubility, and density, are critical factors that influence its behavior in different chemical environments. For example, its solubility in polar solvents makes it suitable for use in solution-phase reactions, while its stability under certain thermal conditions enables its application in high-throughput screening processes.

In terms of spectroscopic characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy have been employed to confirm the structure and purity of 1-(4-Bromo